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Compound of Interest

Compound Name:
4-[2-

(Tributylstannyl)ethynyl]pyridine

Cat. No.: B13911616

Get Quote

Executive Summary
4-[2-(Tributylstannyl)ethynyl]pyridine (CAS: N/A for specific isomer, often referenced in

patents e.g., WO2003091226) is a pivotal organometallic building block used primarily in Stille

cross-coupling reactions and the construction of molecular wires for nano-electronics. Its

structure combines a pyridine headgroup (electron-deficient) with a tributylstannyl tail (electron-

rich), linked by a rigid ethynyl spacer.

This guide provides a rigorous technical analysis of its Nuclear Magnetic Resonance (NMR)

signature, synthesis protocols, and handling requirements. Emphasis is placed on the

instability of the C(sp)-Sn bond on acidic media (silica gel), a common failure point in

purification.

Structural Analysis & Significance
The molecule consists of three distinct magnetic environments:
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Pyridine Ring: An

spin system (effectively two doublets) characteristic of 4-substitution.

Ethynyl Linker: A rigid spacer that transmits electronic effects between the tin and the

pyridine.

Tributylstannyl Group: A bulky, lipophilic tail that provides solubility and characteristic tin

satellites in NMR spectra due to

and

isotopes.

Key Application Pathways
Stille Coupling: Reacts with aryl halides (Pd-catalyzed) to form 4-(arylethynyl)pyridines.

Supramolecular Chemistry: The pyridine nitrogen serves as a ligand for metal coordination

(e.g., in MOFs), while the tin group allows for further functionalization.

Experimental Protocol: Synthesis
Safety Warning: Organotin compounds are toxic. All operations must be performed in a fume

hood. Avoid skin contact.

Method A: Lithiation of 4-Ethynylpyridine (Primary
Route)
This method is preferred for its directness and high atom economy.

Reagents:

4-Ethynylpyridine (1.0 equiv)

-Butyllithium (1.1 equiv, 2.5 M in hexanes)

Tributyltin chloride (
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) (1.1 equiv)

Tetrahydrofuran (THF), anhydrous[1]

Step-by-Step Workflow:

Setup: Flame-dry a 2-neck round-bottom flask under Argon atmosphere.

Solvation: Dissolve 4-ethynylpyridine in anhydrous THF and cool to -78°C (dry ice/acetone

bath).

Deprotonation: Add

-BuLi dropwise over 20 minutes. The solution typically turns dark yellow/orange, indicating
the formation of the lithium acetylide.

Metallation: Stir at -78°C for 30 minutes. Add

neat or as a THF solution dropwise.

Equilibration: Allow the mixture to warm to Room Temperature (RT) over 2 hours.

Quench: Quench carefully with saturated

solution.

Extraction: Extract with Diethyl Ether (

). Wash organics with brine.[1]

Purification (CRITICAL): Dry over

. Concentrate in vacuo.

Note: The product is often pure enough for use (Oil).

If chromatography is needed:[1] Use Neutral Alumina (Grade III). DO NOT USE SILICA

GEL, as the acidity will cleave the C-Sn bond (protodestannylation).

Visualization: Synthesis Workflow
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Figure 1: Step-by-step synthesis workflow via lithiation-stannylation.[2][3]

NMR Characterization Data[4][5][6][7][8][9][10][11]
[12][13][14]
The following data represents the consensus spectral signature for 4-[2-
(tributylstannyl)ethynyl]pyridine in

.

NMR Data (400 MHz, )
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Region

Chemical
Shift (

, ppm)

Multiplicity Integration Assignment
Coupling (

, Hz)

Aromatic 8.53 Doublet (d) 2H Pyridine

Aromatic 7.32 Doublet (d) 2H Pyridine

Alkyl 1.55 - 1.65 Quintet 6H

Sn-

-

-

-

Alkyl 1.30 - 1.40 Sextet 6H

Sn-

-

-

-

-

Alkyl 1.05 Triplet (t) 6H

Sn-

- (

)

Satellites

Alkyl 0.92 Triplet (t) 9H Terminal

Diagnostic Feature: Look for the Tin Satellites flanking the triplet at

1.05. These small side peaks (approx 15-20% intensity of the main peak) confirm the presence
of the

bond.

NMR Data (100 MHz, )
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Carbon Type
Chemical Shift (

, ppm)
Assignment

Pyridine 149.8

Pyridine 131.5 (Quaternary)

Pyridine 125.6

Alkyne 108.5
(

to Sn)

Alkyne 96.2
(

to Sn)

Butyl 29.1

Sn-

-

-

-

Butyl 27.4

Sn-

-

-

Butyl 13.8 Terminal

Butyl 11.2

Sn-

- (

)

NMR Data
Shift:
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ppm (relative to

).

Note: The shift is sensitive to coordination. If the pyridine nitrogen coordinates to the tin

species (intermolecularly) or solvent effects are strong, this value may drift.

Visualization: NMR Logic Map

Structure:
Py-C≡C-SnBu3

Aromatic Region
(7.0 - 9.0 ppm)

Aliphatic Region
(0.8 - 1.7 ppm)

H-2/6 (Py)
~8.53 ppm (d)

H-3/5 (Py)
~7.32 ppm (d)

Sn-CH2
~1.05 ppm (t)
+ Satellites

Terminal CH3
~0.92 ppm (t)

Click to download full resolution via product page

Figure 2: Mapping structural fragments to specific NMR spectral regions.

Troubleshooting & Purity Assessment
Common Impurities

Destannylated Product (4-Ethynylpyridine):

Cause: Acidic workup or silica gel chromatography.

NMR Sign: Appearance of a singlet at

ppm (alkynyl C-H). Loss of tin satellites.

Homocoupling (Bis-pyridine diyne):

Cause: Presence of
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or Cu traces during synthesis (Glaser coupling).

NMR Sign: Symmetric aromatic signals, absence of butyl chain signals.

Tributyltin Oxide/Hydroxide:

Cause: Hydrolysis of excess reagent.

NMR Sign: Broad Sn-alkyl multiplets, shift in

signal.

Storage
Store at -20°C under Argon.

Protect from light to prevent radical decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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